Cas no 1225519-94-7 (2-(3,5-difluorophenyl)propan-1-amine)

• Product Name: 2-(3,5-difluorophenyl)propan-1-amine
• CAS No: 1225519-94-7
• MF: C₉H₁₁F₂N
• MW: 171.18714928627
• CID: 4579048
• PubChem ID: 79002204
• Update Time: 2025-09-27

2-(3,5-difluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluorophenyl)propan-1-amine

• Inchi： 1S/C9H11F2N/c1-6(5-12)7-2-8(10)4-9(11)3-7/h2-4,6H,5,12H2,1H3
• InChI Key： YJZOCDWAOXJRTK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C)CN)F

Computed Properties

• Exact Mass: 171.08595568g/mol
• Monoisotopic Mass: 171.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines